4-Phenylphenol

Specification

• Description: 2-phenylphenol appears as light lavender crystals or solid. (NTP, 1992); Biphenyl-2-ol is a member of the class of hydroxybiphenyls that is biphenyl substituted by a hydroxy group at position 2. It is generally used as a post-harvest fungicide for citrus fruits. It has a role as an environmental food contaminant and an antifungal agrochemical. It derives from a hydride of a biphenyl.; 2-Phenylphenol is a natural product found in Gossypium hirsutum, Vaccinium macrocarpon, and other organisms with data available.; o-Phenylphenol can cause cancer according to The Environmental Protection Agency (EPA).; 2-Biphenylol is found in lemon. It is an antifungal agent and preservative. 2-Biphenylol is used for post-harvest control of storage disease in apples, citrus fruit, stone fruit, tomatoes, cucumber and peppers through the use of impregnated wrapping materials or by direct application in a wax. 2-Biphenylol is used in food seasonings. Inhibitory to a wider range of moulds than Biphenyl HMJ12-A. The practical way of treatment is to immerse citrus fruit in an alkaline aqueous solution of the parent compound or its Na salt. 2-Biphenylol belongs to the family of Biphenyls and Derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond.
• CAS No.: 1322-20-9
• Molecular Formula: C12H10O; C12H10O; C6H5C6H4OH
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 2-phenylphenol
• Standard InChI: InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H
• Standard InChI Key: LLEMOWNGBBNAJR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)O
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2O
• Boiling Point: 527 °F at 760 mmHg (NTP, 1992); 286 °C; 282.00 to 285.00 °C. @ 760.00 mm Hg
• Colorform: Needles from petroleum ether; Colorless to pinkish crystals; White, flaky crystals
• Flash Point: 255 °F (NTP, 1992); 124 °C; Value: 138 degree C Type: closed cup; 124 °C c.c.
• Melting Point: 131.9 to 135.5 °F (NTP, 1992); 59 °C; 56 °C; 58-60 °C